Cas no 1024023-07-1 (3,5-Difluoro-2,4,6-triphenylpyridine)

• Product Name: 3,5-Difluoro-2,4,6-triphenylpyridine
• CAS No: 1024023-07-1
• MF: C₂₃H₁₅F₂N
• MW: 343.368712663651
• CID: 4925701
• Update Time: 2025-07-18

3,5-Difluoro-2,4,6-triphenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-2,4,6-triphenylpyridine
• 3,5-Difluoro-2,4,6-triphenylpyridine

• Inchi： 1S/C23H15F2N/c24-20-19(16-10-4-1-5-11-16)21(25)23(18-14-8-3-9-15-18)26-22(20)17-12-6-2-7-13-17/h1-15H
• InChI Key： VFGLLNFSULUZEP-UHFFFAOYSA-N
• SMILES： FC1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=C(C=1C1C=CC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 394
• XLogP3: 6
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3,5-Difluoro-2,4,6-triphenylpyridine

Introduction to 3,5-Difluoro-2,4,6-triphenylpyridine (CAS No. 1024023-07-1) and Its Emerging Applications in Modern Chemistry and Biology

3,5-Difluoro-2,4,6-triphenylpyridine, identified by the chemical identifier CAS No. 1024023-07-1, represents a significant compound in the realm of advanced organic synthesis and pharmaceutical chemistry. This heterocyclic aromatic molecule, characterized by its pyridine core substituted with fluorine atoms and phenyl groups, has garnered considerable attention due to its unique structural properties and versatile reactivity. The strategic placement of fluorine atoms at the 3rd and 5th positions enhances its electronic characteristics, making it a valuable intermediate in the development of novel agrochemicals, materials science applications, and biologically active molecules.

The fluorinated pyridine scaffold of this compound contributes to its remarkable stability and lipophilicity, which are critical factors in drug design. In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorine-containing compounds for improving metabolic stability, binding affinity, and overall pharmacokinetic profiles of therapeutic agents. The triphenyl substitution pattern further tailors the electronic distribution and steric environment of the molecule, enabling precise modulation of its interactions with biological targets.

Recent studies have highlighted the potential of 3,5-Difluoro-2,4,6-triphenylpyridine as a key building block in medicinal chemistry. Its ability to serve as a precursor for more complex structures has been exploited in the synthesis of kinase inhibitors, antiviral agents, and anticancer drugs. For instance, researchers have demonstrated its utility in constructing novel pyridine-based motifs that exhibit potent activity against disease-causing pathogens. The fluorine atoms play a pivotal role in enhancing the bioavailability of these derivatives by influencing their solubility and resistance to enzymatic degradation.

In materials science, this compound has been investigated for its role in developing organic semiconductors and light-emitting diodes (OLEDs). The conjugated system formed by the pyridine ring and phenyl groups allows for efficient charge transport, making it a promising candidate for next-generation electronic devices. Additionally, the fluorinated aromatic system contributes to improved thermal stability and chemical resistance in polymer matrices used for coatings and adhesives.

The synthesis of 3,5-Difluoro-2,4,6-triphenylpyridine typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity. These techniques align with contemporary trends toward sustainable chemistry practices that minimize waste and energy consumption.

From a biological perspective, derivatives of this compound have shown promise in modulating enzyme activity relevant to metabolic disorders. The fluoropyridine core acts as a scaffold for designing molecules that can selectively inhibit target enzymes without affecting off-target proteins. Such selectivity is crucial for reducing side effects associated with therapeutic interventions.

The growing interest in 3,5-Difluoro-2,4,6-triphenylpyridine underscores its versatility across multiple scientific disciplines. As research progresses, new applications are likely to emerge, further solidifying its position as an indispensable tool in modern chemistry and biology. The compound’s unique combination of structural features—namely the fluorinated pyridine ring and triphenyl substituents—ensures its continued relevance in both academic research and industrial development.